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Compound of Interest

Compound Name: Meralein sodium

Cat. No.: B1676291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Meralein sodium is an organomercurial compound that has been historically utilized for its

antiseptic and disinfectant properties. As with many organometallic compounds, a thorough

understanding of its physicochemical characteristics is paramount for any research,

development, or formulation activities. This guide provides a comprehensive overview of the

known physicochemical properties of Meralein sodium, details relevant experimental protocols

for their determination, and illustrates key concepts through structured data and diagrams.

Core Physicochemical Properties
Available quantitative and qualitative data for Meralein sodium are summarized below. It is

important to note that specific experimental values for some properties, such as melting point

and pKa, are not readily available in publicly accessible literature, likely due to the compound's

age and limited recent research.
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Property Value Source

Chemical Name

o-[6-hydroxy-5-

(hydroxymercuri)-2,7-diiodo-3-

oxo-3H-xanthen-9-

yl]benzenesulfonic acid

sodium salt

[1]

CAS Number 4386-35-0 [1]

Molecular Formula C₁₉H₉HgI₂NaO₇S [2]

Synonyms Sodium Meralein, Merodicein [1]

Molecular and Physical Characteristics
A summary of the key molecular and physical data for Meralein sodium is presented in Table

1.

Table 1: Molecular and Physical Properties of Meralein Sodium

Property Value Source

Molecular Weight 858.72 g/mol [2]

Appearance
Green scales that turn dark red

upon pulverizing.
[1]

Solubility Soluble in water. [1]

Aqueous Solution Slightly fluorescent. [1]

Melting Point Data not available.

pKa Data not available.

Experimental Protocols
Given the absence of specific reported experimental values for several of Meralein sodium's

physicochemical properties, this section details standardized protocols that can be employed

by researchers to determine these characteristics.
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Determination of Aqueous Solubility (Shake-Flask
Method)
The shake-flask method is a well-established protocol for determining the equilibrium solubility

of a compound.

Methodology:

Preparation: An excess amount of solid Meralein sodium is added to a known volume of

deionized water or a relevant buffer system in a sealed flask.

Equilibration: The flask is agitated (e.g., using an orbital shaker) at a constant, controlled

temperature (typically 25 °C or 37 °C) for a sufficient period (e.g., 24-48 hours) to ensure

equilibrium is reached.

Phase Separation: After equilibration, the suspension is allowed to stand to permit the

sedimentation of undissolved solid. The supernatant is then carefully separated from the

solid phase by centrifugation and/or filtration through a non-adsorptive filter (e.g., 0.22 µm

PVDF).

Quantification: The concentration of Meralein sodium in the clear supernatant is determined

using a suitable analytical technique, such as UV-Vis spectrophotometry or High-

Performance Liquid Chromatography (HPLC).

Calculation: The solubility is expressed as the concentration of the saturated solution (e.g., in

mg/mL or mol/L).
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Shake-Flask Solubility Determination Workflow.

Determination of pKa (Potentiometric Titration)
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Potentiometric titration is a precise method for determining the acid dissociation constant (pKa)

of a substance.

Methodology:

Sample Preparation: A known concentration of Meralein sodium is dissolved in a suitable

solvent (e.g., water or a water-cosolvent mixture if solubility is limited). The ionic strength of

the solution is typically kept constant using an inert salt like KCl.

Titration Setup: The solution is placed in a thermostatted vessel equipped with a calibrated

pH electrode and a magnetic stirrer.

Titration: A standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH) is

added incrementally to the sample solution.

Data Acquisition: The pH of the solution is recorded after each addition of the titrant, allowing

the solution to reach equilibrium at each step.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa is determined from the inflection point of this curve. For a weak acid, the pH

at the half-equivalence point is equal to the pKa.

Stability Profile
Specific stability data for Meralein sodium is not extensively documented. However, as an

organomercurial compound, its stability in solution can be influenced by factors such as pH,

light, and temperature. The carbon-mercury bond can be susceptible to cleavage under certain

conditions. For drug development purposes, a comprehensive stability testing program should

be established, including forced degradation studies under various stress conditions (acidic,

basic, oxidative, photolytic, and thermal) to identify potential degradation products and

establish a stability-indicating analytical method.

Mechanism of Action
Meralein sodium's utility as an antiseptic stems from its nature as an organomercurial

compound. While a specific signaling pathway in the modern sense is not applicable, the
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general mechanism of action for such compounds is understood to involve the high affinity of

mercury for sulfhydryl (-SH) groups.

Mercury ions, released from the organomercurial structure, can covalently bind to the sulfhydryl

groups present in the cysteine residues of proteins. This binding can lead to:

Enzyme Inactivation: Many enzymes rely on free sulfhydryl groups for their catalytic activity.

The binding of mercury can disrupt the enzyme's three-dimensional structure and inactivate

it.

Disruption of Protein Function: The alteration of protein structure can affect not only enzymes

but also structural proteins and transport proteins, leading to a general disruption of cellular

processes.

Membrane Damage: Interaction with proteins in the cell membrane can compromise its

integrity, leading to leakage of cellular contents and cell death.

This broad-spectrum interaction with essential proteins is what confers the antimicrobial

properties to organomercurial compounds like Meralein sodium.
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General Antimicrobial Mechanism of Organomercurials.

Conclusion
Meralein sodium is an organomercurial antiseptic whose physicochemical properties are not

extensively documented in contemporary scientific literature. This guide has consolidated the

available information and provided standardized experimental protocols for the determination of

key characteristics such as solubility and pKa. The proposed mechanism of action, typical of

organomercurials, involves the interaction with sulfhydryl groups in bacterial proteins, leading to

cell death. For professionals in drug development and research, the application of the outlined

experimental methodologies is crucial for a comprehensive characterization of this compound

for any modern application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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